1-Fluoro-2-(2-iodoethyl)benzene

• IUPAC Name: 1-fluoro-2-(2-iodoethyl)benzene
• InChI: InChI=1S/C8H8FI/c9-8-4-2-1-3-7(8)5-6-10/h1-4H,5-6H2
• InChI Key: DTVSVMHVPOMAQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCI)F
• Molecular Formula: C8H8FI
• Molecular Weight: 250.05 g/mol
• CAS RN: 178685-13-7

Description

“1-Fluoro-2-(2-iodoethyl)benzene” is a chemical compound with the formula C8H8FI. It has a molecular weight of 250.05.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8FI/c9-8-4-2-1-3-7(8)5-6-10/h1-4H,5-6H2. This indicates that the molecule consists of a benzene ring with a fluoro group and an iodoethyl group attached.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. More specific physical and chemical properties are not available in the search results.

Scientific Research Applications

• Photochemistry : A study on the fluorescence spectra and quenching of singlet state emission in fluoro(trifluoromethyl)benzenes, including 1-fluoro-2-(trifluoromethyl)benzene, revealed detailed insights into their fluorescence behaviors under various conditions (Al-ani, 1973). This research is significant for understanding the photophysical processes of these compounds, which could have implications for their applications in optical materials or sensors.

• Organopalladium Complexes : Research on the synthesis and characterization of organopalladium complexes containing a fluoro ligand, such as [(Ph3P)2Pd(F)R], has expanded understanding of these complexes' properties and potential applications. The study found that the fluoro ligand in these complexes is inert in anhydrous media of low polarity, but in the presence of water, F ligand exchange is observed (Pilon & Grushin, 1998). These findings are important for the development of novel catalysts and materials in organometallic chemistry.

• Organic Synthesis : A paper on the progressive direct iodination of sterically hindered alkyl substituted benzenes demonstrated the selective and effective iodination of benzene derivatives, including those related to 1-fluoro-2-(2-iodoethyl)benzene. The study shows that iodine atoms can be progressively introduced at the most electron-rich and sterically less hindered position on the benzene ring (Stavber, Kralj, & Zupan, 2002). This research is useful for developing new methods for the functionalization of benzene derivatives in organic synthesis.

• Material Science : The study of 1,3,5-Triphenylbenzene fluorophore as a selective Cu2+ sensor in aqueous media highlights the use of fluorophores derived from benzene, such as this compound, in sensing applications. The research found that the compound exhibits selective fluorescent quenching by Cu2+ via a static quenching mechanism (Sirilaksanapong, Sukwattanasinitt, & Rashatasakhon, 2012). This is relevant for the development of new sensors and diagnostic tools.

Safety and Hazards

“1-Fluoro-2-(2-iodoethyl)benzene” is considered hazardous. It is combustible and harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing its dust/fume/gas/mist/vapors/spray, using it only outdoors or in a well-ventilated area, and keeping it away from heat/sparks/open flames/hot surfaces.

Mechanism of Action

Target of Action

It belongs to the class of aromatic compounds known as halobenzenes, which are often involved in various biological and chemical reactions.

Mode of Action

As a halobenzene, it may interact with its targets through halogen bonding or other types of chemical interactions.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-Fluoro-2-(2-iodoethyl)benzene . These factors could include temperature, pH, and the presence of other substances in the environment.